Cas no 31108-56-2 (Isoxazole, 3-(4-nitrophenyl)-5-phenyl-)

Isoxazole, 3-(4-nitrophenyl)-5-phenyl- structure
31108-56-2 structure
Product Name:Isoxazole, 3-(4-nitrophenyl)-5-phenyl-
CAS No:31108-56-2
MF:C15H10N2O3
MW:266.25150346756
CID:1445432
PubChem ID:571277
Update Time:2025-04-20

Isoxazole, 3-(4-nitrophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 3-(4-nitrophenyl)-5-phenyl-
    • 3-(4-nitrophenyl)-5-phenyl-1,2-oxazole
    • 31108-56-2
    • DXYFHYLEXIXGQV-UHFFFAOYSA-N
    • 3-{p-nitrophenyl)-5-phenylisoxazole
    • SCHEMBL17084384
    • 3-(4-Nitrophenyl)-5-phenylisoxazole
    • DTXSID70341230
    • 3-(4-Nitrophenyl)-5-phenylisoxazole #
    • Isoxazole, 3-(p-nitrophenyl)-5-phenyl-
    • Inchi: 1S/C15H10N2O3/c18-17(19)13-8-6-11(7-9-13)14-10-15(20-16-14)12-4-2-1-3-5-12/h1-10H
    • InChI Key: DXYFHYLEXIXGQV-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C=CC(=CC=2)[N+](=O)[O-])=N1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 266.0692
  • Monoisotopic Mass: 266.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 69.17
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